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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction

(SPE) of prothioconazole and its primary metabolite, prothioconazole-desthio, from

environmental samples. The methodologies outlined are essential for accurate environmental

monitoring and risk assessment of this widely used triazole fungicide.

Introduction
Prothioconazole is a broad-spectrum systemic fungicide used to control a variety of fungal

diseases in crops. Its persistence and the bioactivity of its main metabolite, prothioconazole-

desthio, in the environment necessitate reliable and sensitive analytical methods for their

detection in matrices such as soil and water.[1] Solid-phase extraction has emerged as a

robust and efficient technique for the cleanup and concentration of these analytes from

complex environmental samples prior to chromatographic analysis. SPE offers advantages

over traditional liquid-liquid extraction by reducing solvent consumption, improving sample

throughput, and providing cleaner extracts.

This application note focuses on the use of reversed-phase SPE cartridges, such as Oasis

HLB and C18, for the extraction of prothioconazole and prothioconazole-desthio.
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The following table summarizes the quantitative data from various studies on the analysis of

prothioconazole and prothioconazole-desthio in environmental and agricultural samples.

While many recent methods utilize QuEChERS with dispersive SPE for cleanup, the data

provides a relevant overview of achievable recovery and sensitivity.
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Analyte Matrix
Extracti
on
Method

Sorbent
Mean
Recover
y (%)

LOD LOQ
Referen
ce

Prothioco

nazole

Wheat

Grain

QuEChE

RS
-

87.3 -

103.0
-

0.02

mg/kg

[Lin et

al., 2017]

Prothioco

nazole-

desthio

Wheat

Grain

QuEChE

RS
-

93.2 -

109.9
-

0.02

mg/kg

[Lin et

al., 2017]

Prothioco

nazole

Wheat

Straw

QuEChE

RS
-

93.6 -

100.3
-

0.02

mg/kg

[Lin et

al., 2017]

Prothioco

nazole-

desthio

Wheat

Straw

QuEChE

RS
-

92.7 -

101.9
-

0.02

mg/kg

[Lin et

al., 2017]

Prothioco

nazole
Soil

QuEChE

RS
-

85.0 -

100.5
-

0.02

mg/kg

[Lin et

al., 2017]

Prothioco

nazole-

desthio

Soil
QuEChE

RS
-

81.7 -

95.6
-

0.02

mg/kg

[Lin et

al., 2017]

Prothioco

nazole

Soil,

Wheat

Plant,

Straw,

Grain

QuEChE

RS
- 86 - 108 - - [1]

Prothioco

nazole-

desthio

Soil,

Wheat

Plant,

Straw,

Grain

QuEChE

RS
- 86 - 108 - - [1]

Prothioco

nazole

Enantiom

ers

Water,

Beer,

Baijiu,

Vinegar

Emulsive

Liquid-

Liquid

- 82.4 -

101.6

0.003

mg/L

- [2]
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Microextr

action

Prothioco

nazole-

desthio

Enantiom

ers

Water,

Beer,

Baijiu,

Vinegar

Emulsive

Liquid-

Liquid

Microextr

action

-
82.4 -

101.6

0.003

mg/L
- [2]

Prothioco

nazole
Peanut

Acetonitri

le

Extractio

n, d-SPE

C18 - - - [3]

Prothioco

nazole-

desthio

Peanut

Acetonitri

le

Extractio

n, d-SPE

C18 - - - [3]

Various

Pesticide

s

Water SPE
Oasis

HLB
80 - 120 - - [4]

Experimental Workflows and Logical Relationships
The general workflow for solid-phase extraction of prothioconazole from environmental

samples involves several key steps, from sample collection and preparation to final analysis.

Sample Preparation

Solid-Phase Extraction Analysis

Sample Collection
(Water/Soil)

Homogenization
(Soil Samples)

Initial Extraction
(e.g., Acetonitrile)

Centrifugation/
Filtration Supernatant for SPE

2. Sample Loading1. Conditioning
(e.g., Methanol, Water)

3. Washing
(e.g., Water/Methanol mix)

4. Elution
(e.g., Acetonitrile/Methanol)

Evaporation & 
Reconstitution LC-MS/MS Analysis
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Click to download full resolution via product page

Caption: General workflow for solid-phase extraction of prothioconazole.

Experimental Protocols
This section provides detailed methodologies for the solid-phase extraction of prothioconazole
and prothioconazole-desthio from water and soil samples.

Protocol 1: SPE of Prothioconazole from Water Samples
using Oasis HLB Cartridges
This protocol is adapted from established methods for the analysis of a wide range of

pesticides in water.[4]

1. Materials and Reagents

Oasis HLB SPE Cartridges (e.g., 6 cc, 200 mg)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Reagent Water (HPLC grade)

Formic Acid

SPE Vacuum Manifold

Glassware

Nitrogen Evaporator

2. Sample Preparation

Collect water samples in clean glass bottles.

Filter the water samples through a 0.45 µm glass fiber filter to remove suspended particles.
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Acidify the water sample to pH 2.5 with formic acid to improve the retention of acidic

analytes.

3. SPE Procedure

Conditioning:

Pass 5 mL of acetonitrile through the Oasis HLB cartridge.

Pass 5 mL of methanol through the cartridge.

Pass 5 mL of reagent water (pH 2.5) through the cartridge. Do not allow the cartridge to go

dry.

Sample Loading:

Load 250 mL of the acidified water sample onto the conditioned cartridge at a flow rate of

approximately 5 mL/min.

Washing:

After loading, wash the cartridge with 5 mL of reagent water to remove polar interferences.

Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

Elution:

Elute the analytes with 2 x 4 mL aliquots of a mixture of dichloromethane and methanol.

Collect the eluate in a clean collection tube.

4. Final Analysis

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.
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Protocol 2: SPE of Prothioconazole from Soil Samples
using C18 Cartridges
This protocol is a representative method for the cleanup of soil extracts containing

prothioconazole and its metabolite.

1. Materials and Reagents

C18 SPE Cartridges (e.g., 6 cc, 500 mg)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Reagent Water (HPLC grade)

Sodium Sulfate (anhydrous)

SPE Vacuum Manifold

Centrifuge and centrifuge tubes

Nitrogen Evaporator

2. Sample Preparation and Initial Extraction

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 20 mL of acetonitrile and shake vigorously for 15 minutes.

Centrifuge the sample at 4000 rpm for 10 minutes.

Collect the supernatant (acetonitrile extract).

3. SPE Cleanup Procedure

Conditioning:

Pass 5 mL of methanol through the C18 cartridge.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1679736?utm_src=pdf-body
https://www.benchchem.com/product/b1679736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pass 5 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

Sample Loading:

Take a 5 mL aliquot of the acetonitrile soil extract and dilute it with 5 mL of reagent water.

Load the diluted extract onto the conditioned C18 cartridge at a flow rate of 1-2 mL/min.

Washing:

Wash the cartridge with 5 mL of a 40:60 (v/v) methanol:water solution to remove more

polar interferences.

Dry the cartridge under vacuum for 10 minutes.

Elution:

Elute the analytes with 2 x 4 mL aliquots of acetonitrile.

Collect the eluate in a clean collection tube.

4. Final Analysis

Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship of the SPE process, highlighting the

key steps and their sequence.
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Caption: Logical steps of the solid-phase extraction process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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